Cas no 1248049-00-4 (1-(3-methylthiophen-2-yl)pentan-1-amine)

• Product Name: 1-(3-methylthiophen-2-yl)pentan-1-amine
• CAS No: 1248049-00-4
• MF: C₁₀H₁₇NS
• MW: 183.313681364059
• MDL: MFCD16106866
• CID: 5187339
• PubChem ID: 61603948
• Update Time: 2023-11-24

1-(3-methylthiophen-2-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-METHYL-2-THIENYL)PENTYLAMINE
• 1-(3-Methylthiophen-2-yl)pentan-1-amine
• 2-Thiophenemethanamine, α-butyl-3-methyl-
• 1-(3-methylthiophen-2-yl)pentan-1-amine

• MDL： MFCD16106866
• Inchi： 1S/C10H17NS/c1-3-4-5-9(11)10-8(2)6-7-12-10/h6-7,9H,3-5,11H2,1-2H3
• InChI Key： PPARHWUSNNVFDT-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(CCCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• XLogP3: 2.7
• Topological Polar Surface Area: 54.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines